3,16-dihydroxyandrost-5-ene-17,19-dione
3,16-dihydroxyandrost-5-ene-17,19-dione
Brand Name:
Vulcanchem
CAS No.:
131061-48-8
VCID:
VC0236066
InChI:
InChI=1S/C19H26O4/c1-18-6-5-14-13(15(18)9-16(22)17(18)23)3-2-11-8-12(21)4-7-19(11,14)10-20/h2,10,12-16,21-22H,3-9H2,1H3/t12-,13+,14-,15-,16+,18-,19+/m0/s1
SMILES:
CC12CCC3C(C1CC(C2=O)O)CC=C4C3(CCC(C4)O)C=O
Molecular Formula:
C13H16O2
Molecular Weight:
318.4 g/mol
3,16-dihydroxyandrost-5-ene-17,19-dione
CAS No.: 131061-48-8
Main Products
VCID: VC0236066
Molecular Formula: C13H16O2
Molecular Weight: 318.4 g/mol
| CAS No. | 131061-48-8 |
|---|---|
| Product Name | 3,16-dihydroxyandrost-5-ene-17,19-dione |
| Molecular Formula | C13H16O2 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (3S,8R,9S,10S,13S,14S,16R)-3,16-dihydroxy-13-methyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde |
| Standard InChI | InChI=1S/C19H26O4/c1-18-6-5-14-13(15(18)9-16(22)17(18)23)3-2-11-8-12(21)4-7-19(11,14)10-20/h2,10,12-16,21-22H,3-9H2,1H3/t12-,13+,14-,15-,16+,18-,19+/m0/s1 |
| Standard InChIKey | FKCHHWORRFEEJO-PMIQAHKFSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H](C2=O)O)CC=C4[C@@]3(CC[C@@H](C4)O)C=O |
| SMILES | CC12CCC3C(C1CC(C2=O)O)CC=C4C3(CCC(C4)O)C=O |
| Canonical SMILES | CC12CCC3C(C1CC(C2=O)O)CC=C4C3(CCC(C4)O)C=O |
| Synonyms | 3,16-dihydroxyandrost-5-ene-17,19-dione DHED |
| PubChem Compound | 131331 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume